Cas no 2171895-74-0 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}oxy)acetic acid)
2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}oxy)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}oxy)acetic acid
- 2171895-74-0
- EN300-1491463
- 2-({[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}oxy)acetic acid
-
- Inchi: 1S/C24H19FN2O6/c25-14-9-10-21(19(11-14)23(30)27-33-13-22(28)29)26-24(31)32-12-20-17-7-3-1-5-15(17)16-6-2-4-8-18(16)20/h1-11,20H,12-13H2,(H,26,31)(H,27,30)(H,28,29)
- InChI Key: RJJJZWUBFWGAEI-UHFFFAOYSA-N
- SMILES: FC1C=CC(=C(C(NOCC(=O)O)=O)C=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 450.12271449g/mol
- Monoisotopic Mass: 450.12271449g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 699
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 114Ų
2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}oxy)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1491463-1.0g |
2-({[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}oxy)acetic acid |
2171895-74-0 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1491463-50mg |
2-({[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}oxy)acetic acid |
2171895-74-0 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1491463-100mg |
2-({[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}oxy)acetic acid |
2171895-74-0 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1491463-250mg |
2-({[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}oxy)acetic acid |
2171895-74-0 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1491463-500mg |
2-({[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}oxy)acetic acid |
2171895-74-0 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1491463-1000mg |
2-({[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}oxy)acetic acid |
2171895-74-0 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1491463-2500mg |
2-({[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}oxy)acetic acid |
2171895-74-0 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1491463-5000mg |
2-({[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}oxy)acetic acid |
2171895-74-0 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1491463-10000mg |
2-({[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-fluorophenyl]formamido}oxy)acetic acid |
2171895-74-0 | 10000mg |
$14487.0 | 2023-09-28 |
2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}oxy)acetic acid Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}oxy)acetic acid
Recent Advances in the Study of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}oxy)acetic acid (CAS: 2171895-74-0)
The compound 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}oxy)acetic acid (CAS: 2171895-74-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug development, particularly in the context of targeted therapies and peptide synthesis. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the fluorophenyl moiety suggests its utility in solid-phase peptide synthesis (SPPS) and as a building block for more complex bioactive molecules.
Recent research has focused on the synthesis and optimization of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}oxy)acetic acid, with particular emphasis on its role in facilitating the incorporation of fluorinated amino acids into peptide chains. Fluorination is a common strategy in medicinal chemistry to enhance the metabolic stability, bioavailability, and binding affinity of therapeutic peptides. Studies have demonstrated that this compound serves as an effective reagent for the introduction of fluorine atoms at specific positions within peptide sequences, thereby enabling the development of peptides with improved pharmacological properties.
One of the key findings from recent investigations is the compound's ability to act as a versatile linker in the synthesis of peptide-drug conjugates (PDCs). PDCs are an emerging class of therapeutics that combine the targeting specificity of peptides with the cytotoxic potency of small-molecule drugs. The unique chemical structure of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}oxy)acetic acid allows for the efficient conjugation of peptides to various payloads, such as anticancer agents, through stable and cleavable linkages. This has opened new avenues for the design of next-generation PDCs with enhanced therapeutic efficacy and reduced off-target effects.
In addition to its applications in peptide synthesis, recent studies have explored the potential of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}oxy)acetic acid as a tool for chemical biology research. Its fluorinated aromatic ring and reactive carboxylate group make it a valuable probe for studying protein-ligand interactions and enzyme mechanisms. For instance, researchers have utilized this compound to investigate the substrate specificity of proteases and other enzymes involved in peptide processing. These studies have provided insights into the molecular determinants of enzyme activity and have informed the design of enzyme inhibitors with potential therapeutic applications.
Despite these promising developments, challenges remain in the large-scale production and application of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}oxy)acetic acid. Issues such as yield optimization, purification efficiency, and stability under various conditions need to be addressed to fully realize its potential in industrial and clinical settings. Recent efforts have focused on developing scalable synthetic routes and improving the robustness of the compound for use in high-throughput screening and combinatorial chemistry.
In conclusion, 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}oxy)acetic acid (CAS: 2171895-74-0) represents a valuable tool in the fields of peptide synthesis, drug development, and chemical biology. Its unique structural features and versatile reactivity make it a promising candidate for the design of novel therapeutics and research probes. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications, paving the way for innovative solutions to unmet medical needs.
2171895-74-0 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-fluorophenylformamido}oxy)acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)